Benzene, divinyl-

• CAS No.: 1321-74-0
• Product Name: Benzene, divinyl-
• Molecular Formula: C10H10; C6H4(CH=CH2)2; C10H10
• Molecular Weight: 390.6 g/mol
• IUPAC Name: 1,2-bis(ethenyl)benzene;1,3-bis(ethenyl)benzene;1,4-bis(ethenyl)benzene
• Standard InChI: InChI=1S/3C10H10/c1-3-9-5-7-10(4-2)8-6-9;1-3-9-6-5-7-10(4-2)8-9;1-3-9-7-5-6-8-10(9)4-2/h3*3-8H,1-2H2
• Standard InChIKey: MYRTYDVEIRVNKP-UHFFFAOYSA-N
• Impurities: THE COMMERCIAL FORM /OF VINYLSTYRENE/ CONTAINS THE 3 ISOMERIC FORMS TOGETHER WITH ETHYLVINYLBENZENE & DIETHYLBENZENE.
• SMILES: C=CC1=CC=C(C=C1)C=C.C=CC1=CC(=CC=C1)C=C.C=CC1=CC=CC=C1C=C
• Canonical SMILES: C=CC1=CC=C(C=C1)C=C.C=CC1=CC(=CC=C1)C=C.C=CC1=CC=CC=C1C=C
• Boiling Point: 383 °F at 760 mm Hg (NTP, 1992); 392 °F (200 °C); 195 °C; 392°F
• Colorform: Pale, straw-colored liquid.
• Density: 0.93 (NIOSH, 2016); Relative density (water = 1): 0.9; 0.93
• Flash Point: 143 °F (NTP, 1992); 169 °F (76 °C) (open cup); 57 °C (Cleveland open-cup) /DVB-22/; 74 °C (Cleveland open-cup) /DVB-55/; 76 °C o.c.; 169°F (open cup); (oc) 169°F
• Melting Point: -125 °F (NTP, 1992); Freezing point: -88 °F (-67 °C); -66.9 - -52 °C; -125°F; -88°F
• Physical Description: Divinyl benzene appears as a water-white to straw colored liquid. Slightly less dense than water and insoluble in water. Vapors may be toxic. Used in making rubber.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Pale, straw-colored liquid.
• Description: Divinyl benzene appears as a water-white to straw colored liquid. Slightly less dense than water and insoluble in water. Vapors may be toxic. Used in making rubber.
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); In water, 52 mg/l @ 25 °C /Estimated/; Solubility in water: none; 0.005%
• Synonyms: 1,2-divinylbenzene; divinyl benzene; divinylbenzene
• Vapor Density: Relative vapor density (air = 1): 4.48
• Vapor Pressure: 0.7 mm Hg (NIOSH, 2016); 0.579 mm Hg @ 25 °C /meta-isomer/; Vapor pressure, Pa at 32.7 °C: 133; 0.7 mmHg
• PubChem Compound: 24832064
• Last Modified: Nov 11 2021